BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Butyl-N-methylaniline Hydrochloride:
Technical Reference Guide

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

4-butyl-N-methylaniline
Compound Name:
hydrochloride
CAS No.: 1375472-43-7
Cat. No.: B2634925
. J

Part 1: Chemical Identity & Core Properties[1][2]

4-butyl-N-methylaniline hydrochloride is a secondary amine salt used primarily as a building
block in the synthesis of liquid crystals, organic electronic materials (hole transport layers), and
fine pharmaceutical intermediates. Its alkyl chain confers solubility and specific steric
properties, while the N-methyl group provides a reactive handle for further functionalization.
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Property Data

CAS Number (HCI Salt) 1375472-43-7

CAS Number (Free Base) 137273-36-0

Chemical Name N-methyl-4-butylaniline hydrochloride
Molecular Formula C11H1sCIN

Molecular Weight 199.72 g/mol

Appearance White to off-white crystalline solid

Soluble in water, ethanol, methanol; sparingly

Solubility
soluble in non-polar solvents.[1]

145-150 °C (Typical for N-alkyl aniline salts,

Melting Point ] )
varies by purity)

Part 2: Synthesis Protocol (Reductive Amination)

The most robust laboratory-scale synthesis involves the reductive amination of 4-butylaniline
with formaldehyde. This method avoids the over-alkylation issues common with direct alkylation

(e.g., using methyl iodide).

Reaction Pathway

The synthesis proceeds via the formation of an iminium intermediate, which is selectively
reduced to the secondary amine.[2]
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Figure 1: Synthetic pathway via reductive amination.

Detailed Protocol

Reagents:

4-Butylaniline (1.0 eq)[1]

Paraformaldehyde (1.2 eq)

Sodium Borohydride (NaBHa4) (1.5 eq) or Sodium Cyanoborohydride (NaBH3CN)

Methanol (Solvent)[3][4]

Hydrochloric acid (4M in dioxane or ether)
Step-by-Step Procedure:

e Imine Formation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-
butylaniline (10 mmol) in anhydrous methanol (30 mL). Add paraformaldehyde (12 mmol).

 Activation: Stir the mixture at room temperature for 2 hours. If using paraformaldehyde,
gentle heating (40-50 °C) may be required to depolymerize and facilitate imine formation.

e Reduction: Cool the solution to 0 °C in an ice bath. Carefully add NaBHa4 (15 mmol) portion-
wise over 20 minutes. Note: Gas evolution (Hz2) will occur.

o Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor
reaction progress via TLC (eluent: Hexane/EtOAc 8:2).

e Quenching: Quench the excess hydride by adding water (10 mL) dropwise. Adjust pH to ~10
using 1M NaOH.

o Extraction: Extract the free base with Dichloromethane (DCM) (3 x 20 mL). Wash the
combined organic layers with brine, dry over anhydrous Na=SOa4, and concentrate under
vacuum to yield the oily free base.
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» Salt Formation: Dissolve the crude oil in minimal diethyl ether. Add HCI (4M in dioxane)
dropwise with stirring until precipitation is complete.

« Purification: Filter the white precipitate and recrystallize from Ethanol/Ether to obtain pure 4-
butyl-N-methylaniline hydrochloride.

Part 3: Applications & Utility

This compound serves as a critical "linker" molecule. The butyl group provides lipophilicity and
liquid crystalline behavior, while the N-methyl amine acts as a nucleophile for coupling.

1. Liquid Crystal Synthesis (Mesogens)

4-butyl-N-methylaniline is a precursor for Schiff base liquid crystals. When condensed with
substituted benzaldehydes, it forms nematic liquid crystals used in display technologies and
thermal sensors. The N-methyl group disrupts intermolecular H-bonding compared to the
primary amine, altering the phase transition temperatures.

2. Organic Electronics (Hole Transport)

In the field of Organic Light Emitting Diodes (OLEDs) and Organic Photovoltaics (OPVS),
arylamines are standard hole-transport materials. This specific derivative allows for the
synthesis of triarylamines with improved solubility (due to the butyl chain) and tunable oxidation
potentials.

3. Pharmaceutical Intermediates

Secondary anilines are versatile pharmacophores. This compound allows for the introduction of
the N-methyl-4-butylphenyl moiety, which is often explored to optimize lipophilicity (LogP) in
drug candidates targeting CNS receptors.
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Figure 2: Primary application domains.

Part 4: Safety & Handling (SDS Summary)

Signal Word:WARNING

Hazard Class Statement Precaution

- . Do not eat, drink, or smoke
Acute Toxicity (Oral) H302: Harmful if swallowed. ]
when using.

o H315: Causes skin irritation.[5S] ~ Wear protective
Skin Irritation

[6][7] gloves/clothing.[5][6][7][8]
o H319: Causes serious eye Rinse cautiously with water for
Eye Irritation L )
irritation.[6][7][8] several minutes.[7][9]

Aduatic Toxicit H411: Toxic to aquatic life with  Avoid release to the
uatic Toxici
a Y long-lasting effects. environment.[7][8]

Handling Protocol:

e Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen). The free base is
sensitive to oxidation (turning brown); the HCI salt is more stable but hygroscopic.
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+ PPE: Standard lab coat, nitrile gloves, and safety glasses are mandatory. Work in a fume
hood to avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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